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Compound of Interest

Compound Name: Broussonetine A

Cat. No.: B241296

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Broussonetine A, a pyrrolidine alkaloid
with significant potential in biomedical research and drug development. This document outlines
its chemical identity, and will serve as a valuable resource for professionals engaged in the
study and application of this compound.

Chemical Identity and Properties

Broussonetine A is a natural product isolated from Broussonetia kazinoki. Its unique structure,
featuring a polyhydroxylated pyrrolidine ring and a long aliphatic chain, underpins its biological
activity. A comprehensive summary of its chemical identifiers is provided below.
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Identifier Value Reference
CAS Number 173220-07-0 [1][21[3]
PubChem CID 177262 [1]
Molecular Formula C24H45N0O10 [1]
Molecular Weight 507.6 g/mol [1]
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Experimental Protocols

Detailed experimental protocols are crucial for the replication and advancement of scientific
research. While specific, detailed protocols for Broussonetine A are not readily available in
the public domain, the following section outlines a generalized workflow for the isolation and
characterization of Broussonetine A and related compounds, based on common practices in
natural product chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b241296#broussonetine-a-cas-number-and-chemical-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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